
(R)-3-Amino-4-hydroxybutanoic acid molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(R)-3-Amino-4-hydroxybutanoic

acid

Cat. No.: B555399 Get Quote

(R)-3-Amino-4-hydroxybutanoic Acid:
Physicochemical Properties
(R)-3-Amino-4-hydroxybutanoic acid, a derivative of the primary inhibitory neurotransmitter

gamma-aminobutyric acid (GABA), possesses specific physicochemical properties crucial for

its biological activity and application in research.[1] Its molecular structure and resulting

characteristics are detailed below.

Molecular Formula and Weight
The fundamental properties of (R)-3-Amino-4-hydroxybutanoic acid are summarized in the

following table. These values are essential for stoichiometric calculations in experimental

settings and for the characterization of the compound.
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Property Value Source

Molecular Formula C4H9NO3
PubChem[2], Cayman

Chemical[3]

Molecular Weight 119.12 g/mol PubChem[2][4], Benchchem[1]

IUPAC Name
(3R)-3-amino-4-

hydroxybutanoic acid
PubChem[2]

CAS Number 16504-56-6 Benchchem[1]

This technical summary provides the core physicochemical data for (R)-3-Amino-4-
hydroxybutanoic acid. The requested sections on detailed experimental protocols and

signaling pathway diagrams are not applicable to the determination of these fundamental

molecular properties. Molecular weight and formula are typically determined from the

compound's structure and confirmed through techniques like mass spectrometry.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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